Cas no 1803857-73-9 (2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole)

• Product Name: 2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole
• CAS No: 1803857-73-9
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4817888
• Update Time: 2025-05-20

2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole

• Inchi： 1S/C10H8BrNO2/c1-6-2-3-9-7(4-6)12-10(14-9)8(13)5-11/h2-4H,5H2,1H3
• InChI Key： AVOOFQJAFNKSHG-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC2C=C(C)C=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1

Additional information on 2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole

Professional Introduction to 2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole (CAS No. 1803857-73-9)

2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1803857-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound combines a benzo[d]oxazole core with a bromoacetyl functional group, making it a versatile intermediate in the synthesis of biologically active molecules. The structural features of this compound position it as a valuable building block for exploring novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The benzo[d]oxazole scaffold is a well-documented pharmacophore in drug discovery, exhibiting a broad spectrum of biological activities due to its ability to interact with various molecular targets. The presence of the 5-methyl substituent enhances the lipophilicity and metabolic stability of the molecule, while the 2-bromoacetyl moiety provides a reactive site for further functionalization. This dual functionality makes 2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole particularly useful in constructing derivatives with tailored pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in developing small-molecule inhibitors that modulate enzyme activity and protein-protein interactions. The bromoacetyl group in 2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole can be exploited to form covalent bonds with specific biomarkers, offering a strategy for targeted drug delivery and enhanced efficacy. This approach has been explored in the context of kinases and other enzymes involved in cancer progression, where covalent inhibitors have shown promise in preclinical studies.

Moreover, the benzo[d]oxazole ring system is known to exhibit antimicrobial, anti-inflammatory, and anticonvulsant properties. Researchers have leveraged these characteristics to design novel compounds targeting infectious diseases and neurological disorders. The 5-methylbenzo[d]oxazole derivative has been investigated for its potential to interfere with bacterial biofilm formation, a critical factor in antibiotic resistance. Preliminary studies suggest that modifications at the 2-position, such as the introduction of a bromoacetyl group, can enhance binding affinity to bacterial enzymes involved in biofilm regulation.

The reactivity of the 2-bromoacetyl group also facilitates conjugation with other bioactive molecules, including peptides and nucleotides. This capability is particularly relevant in the development of antisense oligonucleotides (ASOs) and peptidomimetics, where covalent linking can improve stability and target specificity. Recent advances in nucleic acid-based therapeutics have highlighted the importance of such conjugation strategies, making compounds like 2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole valuable tools for next-generation drug design.

From a synthetic chemistry perspective, 2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole serves as a key intermediate in multi-step organic transformations. The benzo[d]oxazole core can be further functionalized through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. These modifications can fine-tune the electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the bromoacetyl group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse side chains that modulate pharmacological activity.

The pharmaceutical industry has increasingly focused on optimizing drug-like properties through structure-activity relationship (SAR) studies. Compounds like 2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole provide a foundation for exploring SAR by enabling systematic variations at multiple positions within the molecule. High-throughput screening (HTS) and computational modeling have been employed to identify lead compounds derived from this scaffold. These approaches have accelerated the discovery process by predicting binding affinities and metabolic liabilities before experimental validation.

In conclusion, 2-(2-Bromoacetyl)-5-methylbenzo[d]oxazole (CAS No. 1803857-73-9) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and reactivity make it an attractive intermediate for designing novel therapeutics targeting various diseases. As research continues to uncover new biological pathways and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.